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Compound of Interest

Compound Name:
[2-(Methoxymethyl)oxolan-2-

yl]methanol

CAS No.: 1936686-87-1

Cat. No.: B2983994

Get Quote

Introduction & Mechanistic Rationale
[2-(Methoxymethyl)oxolan-2-yl]methanol (CAS: 1936686-87-1) is a high-value chiral synthon

characterized by a quaternary carbon at the C2 position of the tetrahydrofuran (THF) ring.

Unlike simple tetrahydrofurfuryl alcohol, this molecule possesses two exocyclic oxygenated

arms: a primary hydroxyl group (

) and a methoxymethyl ether (

).

Key Structural Features:
Quaternary Stereocenter: The C2 position is fully substituted, preventing racemization via

enolization and providing a rigid steric environment.

Gem-Disubstitution: The presence of both a hydrogen-bond donor (

) and an acceptor (
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) on the same carbon creates a unique "pincer-like" electronic environment, ideal for metal
coordination or hydrogen-bonding catalysis.

Conformational Locking: The gem-disubstitution forces the THF ring into a specific envelope

conformation, which is critical for transferring chiral information to attached substrates.

Mechanistic Role in Synthesis:
In asymmetric synthesis, this molecule operates primarily through Chealtion-Controlled Steric

Shielding. When used as a chiral auxiliary (e.g., esterified to a substrate), the methoxy oxygen

and the ring oxygen can chelate metal ions (Li, Zn, Mg), locking the substrate in a rigid

transition state. The bulky quaternary center then blocks one face of the molecule, forcing

incoming nucleophiles to attack from the opposing side with high diastereoselectivity.

Core Applications
A. Chiral Scaffold for Drug Discovery (Nucleosides & Spirocycles)
The 2,2-disubstituted THF motif is a pharmacophore found in next-generation therapeutics,

including:

CDK2 Inhibitors: Used as a core scaffold to orient binding groups (e.g., pyrazolamines) in the

ATP-binding pocket.

Antifungal Agents: Analogous to the THF core in Posaconazole.

Nucleoside Analogs: The quaternary center mimics the 2'- or 4'-modifications seen in

antiviral nucleotides, blocking viral polymerase progression.

B. Chiral Auxiliary for Asymmetric Alkylation
The alcohol functionality allows attachment to carboxylic acids. The resulting esters undergo

diastereoselective enolate alkylation.

Mechanism: The lithium enolate forms a chelate with the methoxymethyl oxygen. The

quaternary THF ring acts as a "chiral wall," directing alkyl halides to the Re- or Si-face.

Experimental Protocols
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Protocol A: Functionalization for Scaffold Usage (Primary Alcohol
Activation)
Objective: Convert the primary alcohol to a leaving group or aldehyde for further coupling,

preserving the quaternary center.

Reagents:

[2-(Methoxymethyl)oxolan-2-yl]methanol (1.0 equiv)[1]

p-Toluenesulfonyl chloride (TsCl) (1.2 equiv)

Triethylamine (TEA) (2.0 equiv)

DMAP (0.1 equiv)

Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

Setup: Flame-dry a 50 mL round-bottom flask and purge with Argon.

Dissolution: Dissolve [2-(Methoxymethyl)oxolan-2-yl]methanol (1.0 g, 6.8 mmol) in

anhydrous DCM (15 mL). Cool to 0°C.

Addition: Add TEA (1.9 mL) followed by DMAP (83 mg).

Tosylation: Slowly add TsCl (1.56 g) portion-wise over 10 minutes. The reaction is

exothermic; maintain temperature < 5°C.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor

via TLC (Hexane:EtOAc 7:3).

Quench: Quench with saturated

solution (10 mL).

Workup: Extract with DCM (3 x 20 mL). Wash combined organics with brine, dry over
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, and concentrate.

Purification: Flash chromatography (Silica gel, 0-20% EtOAc in Hexane) yields the tosylate

as a colorless oil.

Yield Expectation: 85-92%.

Stability: Store at -20°C; the quaternary center prevents elimination to the dihydrofuran.

Protocol B: Use as a Chiral Auxiliary (Diastereoselective Alkylation)
Objective: Use the scaffold to induce chirality in the alkylation of phenylacetic acid.

Reagents:

Substrate: Phenylacetic acid

Auxiliary: [2-(Methoxymethyl)oxolan-2-yl]methanol[1][2][3]

Coupling: DCC, DMAP

Base: LDA (Lithium Diisopropylamide)

Electrophile: Methyl Iodide (MeI)

Step-by-Step Procedure:

Attachment (Esterification):

Mix Phenylacetic acid (1.0 equiv), Auxiliary (1.1 equiv), and DMAP (0.1 equiv) in DCM.

Add DCC (1.1 equiv) at 0°C. Stir 12h. Filter urea byproduct. Isolate Ester A.

Enolization:

Cool a solution of Ester A (1.0 mmol) in THF (5 mL) to -78°C.

Add LDA (1.1 equiv) dropwise over 15 min. Stir for 30 min to form the Lithium Enolate.

Mechanistic Note: The
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ion chelates between the enolate oxygen and the auxiliary's methoxy oxygen (

), locking the conformation.

Alkylation:

Add MeI (1.5 equiv) dropwise.

Stir at -78°C for 2 hours, then slowly warm to -20°C.

Cleavage (Hydrolysis):

Treat the alkylated ester with

in THF/Water (3:1) at 60°C for 4 hours.

Acidify to recover the chiral acid (2-phenylpropanoic acid) and extract the auxiliary.

Recovery: The auxiliary is chemically stable and can be recovered >90% intact.

Visualization of Mechanistic Pathway
The following diagram illustrates the Chelation-Controlled Transition State during the alkylation

step (Protocol B). The quaternary THF ring provides the steric bulk necessary for high

diastereoselectivity.

Stereocontrol Mechanism
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Caption: Workflow for using [2-(Methoxymethyl)oxolan-2-yl]methanol as a recoverable chiral

auxiliary. The critical step is the formation of the rigid Lithium Enolate Chelate.
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Technical Specifications & Troubleshooting
Parameter Specification / Note

Solubility
Highly soluble in DCM, THF, MeOH. Sparingly

soluble in Hexane.

Stability

High. The quaternary C2 center prevents

racemization. Stable to strong bases (LDA,

BuLi) and mild acids.

Hygroscopicity

Moderate. Dry thoroughly (azeotrope with

toluene) before using in moisture-sensitive

reactions.

Toxicity
Treat as a standard organic ether/alcohol. Use

fume hood. (Similar to THFA).[2][4]

Optimization

For Protocol B, if de is low (<80%), add HMPA

or DMPU (2 equiv) during enolization to disrupt

non-productive aggregates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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